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Compound of Interest

Compound Name: (-)-Menthone-d3

Cat. No.: B15558686

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an overview of commercial suppliers for high-purity, deuterated (-)-

Menthone, specifically (-)-Menthone-d3. It is intended to assist researchers and drug

development professionals in sourcing this stable isotope-labeled compound for use as an

internal standard in metabolic research, environmental analysis, and other quantitative

applications. The document outlines key specifications from various suppliers and presents

typical analytical methods for quality verification.

Introduction to (-)-Menthone-d3
(-)-Menthone-d3 (CAS No. 54244-80-3) is a deuterated analog of (-)-Menthone, a naturally

occurring monoterpene ketone. The incorporation of three deuterium atoms (d3) results in a

molecule with a higher molecular weight (157.27 g/mol ) compared to its non-labeled

counterpart (154.25 g/mol ). This mass difference is crucial for its application as an internal

standard in mass spectrometry-based analytical methods, such as Gas Chromatography-Mass

Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS). The stable

isotope label allows for precise quantification of the unlabeled analyte in complex matrices by

correcting for variations during sample preparation and analysis.
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Commercial Suppliers and Product Specifications
Sourcing high-purity (-)-Menthone-d3 is critical for ensuring the accuracy and reliability of

experimental results. A number of chemical suppliers specialize in stable isotope-labeled

compounds for research purposes. The following table summarizes publicly available data from

several suppliers. Researchers are advised to request lot-specific Certificates of Analysis

(CofA) for detailed purity information.
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Supplier
Product
Name

CAS
Number

Molecular
Formula

Molecular
Weight

Notes

Santa Cruz

Biotechnolog

y

Menthone-d3 54244-80-3 C₁₀H₁₅D₃O 157.27

Biochemical

for

proteomics

research.

Alternate

names

include 2,6,6-

Trideuteriome

nthone. For

research use

only.[1]

LGC

Standards

(-)-Menthone-

d3
Not specified Not specified Not specified

Offered as a

stable

isotope-

labeled

analytical

standard for

pharmaceutic

al testing.

Available in

25 mg and

100 mg pack

sizes.[2]

BOC

Sciences

Menthone-

[d3]

54244-80-3 C₁₀H₁₅D₃O 157.27 Used as a

chemical

reference for

identification,

qualitative,

and

quantitative

detection.[3]

Also listed as

a supplier on

The Good
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Scents

Company.

Alfa

Chemistry

(+)-

Isomenthone-

d3

Not specified Not specified Not specified

Note: This is

an isomer of

Menthone-d3.

For research

use only.[4]

Note: Purity specifications such as chemical and isotopic purity are often lot-dependent and

must be confirmed by consulting the supplier's Certificate of Analysis.

Experimental Protocols: Quality Verification
Upon receipt of (-)-Menthone-d3, it is best practice to perform in-house quality control to verify

its identity, purity, and isotopic enrichment. The following are standard methodologies for the

characterization of deuterated compounds.

1. Identity and Purity Determination by Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To confirm the chemical identity and assess the chemical purity of the compound.

Methodology:

Sample Preparation: Prepare a 1 mg/mL solution of (-)-Menthone-d3 in a suitable volatile

solvent (e.g., ethyl acetate, dichloromethane).

GC Conditions:

Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).

Injector Temperature: 250°C.

Oven Program: Start at 60°C, hold for 2 minutes, then ramp to 280°C at a rate of

10°C/min.

Carrier Gas: Helium at a constant flow rate of 1 mL/min.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://isotope-science.alfa-chemistry.com/product/isomenthone-d3-431893.html
https://www.benchchem.com/product/b15558686/docs?utm_src=pdf-body#a-technical-guide-to-sourcing-high-purity-menthone-d3-for-research-applications
https://www.benchchem.com/product/b15558686/docs?utm_src=pdf-body#a-technical-guide-to-sourcing-high-purity-menthone-d3-for-research-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15558686?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


MS Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Range: Scan from m/z 40 to 300.

Source Temperature: 230°C.

Data Analysis: The resulting chromatogram should show a single major peak. The mass

spectrum of this peak should be consistent with the structure of Menthone-d3, exhibiting a

molecular ion (M+) at m/z 157 and a fragmentation pattern characteristic of the menthone

structure. Purity is estimated by the area percentage of the main peak.

2. Isotopic Enrichment Analysis by Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To determine the degree of deuterium incorporation (isotopic enrichment). While

Mass Spectrometry can provide an initial check, NMR is definitive for site-specific labeling

and enrichment.

Methodology:

Sample Preparation: Dissolve approximately 5-10 mg of the sample in a deuterated NMR

solvent that does not have signals interfering with the analyte, such as chloroform-d

(CDCl₃) or benzene-d6. Add a known amount of an internal standard (e.g., TMS) for

chemical shift referencing.

¹H NMR Spectroscopy:

Instrument: 400 MHz or higher NMR spectrometer.

Analysis: Acquire a standard proton NMR spectrum. In a fully d3-labeled sample at the

2 and 6 positions, the proton signals corresponding to these positions should be absent

or significantly diminished. The isotopic purity can be estimated by comparing the

integration of the residual proton signals at the labeled sites to the integration of a signal

from an unlabeled position on the molecule.

²H (Deuterium) NMR Spectroscopy:
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Analysis: Acquire a deuterium NMR spectrum. This will show a signal at the chemical

shift corresponding to the positions where deuterium has been incorporated, confirming

the labeling site.

Workflow and Visualization
The process of selecting and verifying a high-purity chemical standard is a critical workflow for

any research laboratory. The diagram below illustrates the key stages, from initial supplier

identification to the final acceptance of the material for experimental use.
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Workflow for Sourcing and Verifying (-)-Menthone-d3

1. Identify Need &
Define Specifications

(Purity, Quantity)

2. Search for
Commercial Suppliers

3. Request Quotes &
Certificates of Analysis (CofA)

4. Evaluate Suppliers
(Cost, Purity, Availability)

5. Select Supplier &
Place Order

6. Receive Compound &
Log into Inventory

7. Perform In-House QC
(e.g., GC-MS, NMR)

8. Compare QC Data
with Supplier CofA

PASS

Data Match?

FAIL

9. Accept Lot for
Research Use

10. Contact Supplier &
Resolve Discrepancy

Click to download full resolution via product page

Caption: Sourcing and verification workflow for chemical standards.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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